Cas no 834882-61-0 (2-Pentanol, 1-(phenylseleno)-, acetate)

• Product name: 2-Pentanol, 1-(phenylseleno)-, acetate
• CAS No: 834882-61-0
• MF: C₁₃H₂₀O₃Se
• MW: 303.256103515625
• CID: 670825
• PubChem ID: 71415339

2-Pentanol, 1-(phenylseleno)-, acetate Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol, 1-(phenylseleno)-, acetate
• acetic acid,1-phenylselanylpentan-2-ol
• Acetic acid--1-(phenylselanyl)pentan-2-ol (1/1)
• DTXSID90834755
• 834882-61-0

• Inchi： InChI=1S/C11H16OSe.C2H4O2/c1-2-6-10(12)9-13-11-7-4-3-5-8-11;1-2(3)4/h3-5,7-8,10,12H,2,6,9H2,1H3;1H3,(H,3,4)
• InChI Key： NMUBISNXHREDMB-UHFFFAOYSA-N
• SMILES： CCCC(C[Se]C1=CC=CC=C1)O.CC(=O)O

Computed Properties

• Exact Mass: 304.05777g/mol
• Monoisotopic Mass: 304.05777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų